Cas no 172998-25-3 (Benzoic acid,2-[(4,6-dimethoxy-2-pyrimidinyl)oxy]-6-hydroxy-)

• Product Name: Benzoic acid,2-[(4,6-dimethoxy-2-pyrimidinyl)oxy]-6-hydroxy-
• CAS No: 172998-25-3
• MF: C₁₃H₁₂N₂O₆
• MW: 292.244183540344
• CID: 225259
• PubChem ID: 22404721
• Update Time: 2025-04-19

Benzoic acid,2-[(4,6-dimethoxy-2-pyrimidinyl)oxy]-6-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(4,6-dimethoxy-2-pyrimidinyl)oxy]-6-hydroxy-
• BX 180
• 172998-25-3
• SCHEMBL9293375
• 2-((4,6-Dimethoxypyrimidin-2-yl)oxy)-6-hydroxybenzoic acid
• 2-hydroxy-6-(4,6-dimethoxypyrimidin-2-yloxy)benzoic acid

• Inchi： 1S/C13H12N2O6/c1-19-9-6-10(20-2)15-13(14-9)21-8-5-3-4-7(16)11(8)12(17)18/h3-6,16H,1-2H3,(H,17,18)
• InChI Key： JQCYSYNOFCJFMA-UHFFFAOYSA-N
• SMILES： O(C1N=C(C=C(N=1)OC)OC)C1C=CC=C(C=1C(=O)O)O

Computed Properties

• Exact Mass: 292.06956
• Monoisotopic Mass: 292.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111A^2
• XLogP3: 2.4

Experimental Properties

• PSA: 111